Cas no 1361646-35-6 (2,5-Bis(2,3,6-trichlorophenyl)pyridine-4-methanol)

• Product Name: 2,5-Bis(2,3,6-trichlorophenyl)pyridine-4-methanol
• CAS No: 1361646-35-6
• MF: C₁₈H₉Cl₆NO
• MW: 467.988158941269
• CID: 4966706
• Update Time: 2025-07-16

2,5-Bis(2,3,6-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,3,6-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C18H9Cl6NO/c19-10-1-3-12(21)17(23)15(10)9-6-25-14(5-8(9)7-26)16-11(20)2-4-13(22)18(16)24/h1-6,26H,7H2
• InChI Key： PFNJCTAMMMGGEP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CN=C(C2C(=CC=C(C=2Cl)Cl)Cl)C=C1CO)Cl)Cl

Computed Properties

• Exact Mass: 466.878580 g/mol
• Monoisotopic Mass: 464.881530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 33.1
• Molecular Weight: 468.0

Additional information on 2,5-Bis(2,3,6-trichlorophenyl)pyridine-4-methanol

Research Brief on 2,5-Bis(2,3,6-trichlorophenyl)pyridine-4-methanol (CAS: 1361646-35-6): Recent Advances and Applications

2,5-Bis(2,3,6-trichlorophenyl)pyridine-4-methanol (CAS: 1361646-35-6) is a chlorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential applications in drug discovery.

The synthesis of 2,5-Bis(2,3,6-trichlorophenyl)pyridine-4-methanol involves multi-step organic reactions, with recent advancements focusing on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route using palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. The compound's structural features, including its trichlorophenyl groups and pyridine core, contribute to its ability to interact with biological targets, such as enzymes and receptors, making it a promising scaffold for drug design.

In terms of biological activity, recent in vitro studies have shown that 2,5-Bis(2,3,6-trichlorophenyl)pyridine-4-methanol exhibits potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies. Additionally, preliminary data from cancer cell line assays suggest that it may induce apoptosis in certain tumor types, though further research is needed to elucidate its precise molecular targets.

Beyond its antimicrobial and anticancer potential, this compound has also been investigated for its role in materials science. A 2024 study in ACS Applied Materials & Interfaces reported its use as a building block for organic semiconductors, owing to its electron-withdrawing properties and thermal stability. This dual applicability in both biomedical and materials science underscores the versatility of 2,5-Bis(2,3,6-trichlorophenyl)pyridine-4-methanol and its potential to bridge gaps between disciplines.

Despite these promising findings, challenges remain in the development of 2,5-Bis(2,3,6-trichlorophenyl)pyridine-4-methanol-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on derivatizing the methanol moiety to improve pharmacokinetic properties, with some derivatives showing enhanced activity in preclinical models.

In conclusion, 2,5-Bis(2,3,6-trichlorophenyl)pyridine-4-methanol (CAS: 1361646-35-6) represents a compelling case study in the intersection of chemical synthesis and biological application. Its diverse functionalities and recent research advancements position it as a valuable tool for both drug discovery and materials development. Future studies should prioritize translational research to evaluate its efficacy and safety in vivo, as well as explore its potential in combination therapies and nanotechnology applications.